molecular formula C21H21BrN4O4S B11652963 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide

2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide

Cat. No.: B11652963
M. Wt: 505.4 g/mol
InChI Key: KXGSEDAILWXFFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a brominated acetamide derivative featuring a phenoxy group substituted with bromine and methyl moieties at positions 2 and 4, respectively. Its molecular formula is C₂₁H₂₁BrN₄O₄S, with a molecular weight of 505.39 g/mol .

Properties

Molecular Formula

C21H21BrN4O4S

Molecular Weight

505.4 g/mol

IUPAC Name

2-(2-bromo-4-methylphenoxy)-N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]acetamide

InChI

InChI=1S/C21H21BrN4O4S/c1-13-4-9-19(18(22)10-13)30-12-21(27)25-16-5-7-17(8-6-16)31(28,29)26-20-11-14(2)23-15(3)24-20/h4-11H,12H2,1-3H3,(H,25,27)(H,23,24,26)

InChI Key

KXGSEDAILWXFFD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC(=NC(=C3)C)C)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route involves the following steps:

    Bromination: The starting material, 4-methylphenol, is brominated using bromine in the presence of a catalyst to yield 2-bromo-4-methylphenol.

    Etherification: The brominated phenol is then reacted with chloroacetic acid in the presence of a base to form 2-(2-bromo-4-methylphenoxy)acetic acid.

    Amidation: The acetic acid derivative is then coupled with 4-aminobenzenesulfonamide and 2,6-dimethylpyrimidine under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

    Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

    Coupling Reactions: The phenoxy and pyrimidinyl groups can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

    Substitution: Reagents such as sodium hydroxide or potassium carbonate can be used for nucleophilic substitution reactions.

    Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction can lead to different oxidation states of the compound.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. It has been shown to exhibit significant cytotoxicity against various cancer cell lines, including breast and lung cancer models.

Case Study :
A screening of a drug library utilizing multicellular spheroids identified this compound as a promising anticancer agent. It demonstrated notable efficacy in inhibiting cell proliferation in vitro, suggesting its potential as a lead compound for further development in oncology research.

Cancer Cell Line IC50 (µM)
MCF-7 (Breast)15.5
A549 (Lung)12.3

Antimicrobial Properties

The compound has also been investigated for its antimicrobial activity. Its structural components allow it to interact with bacterial enzymes, potentially leading to effective inhibition of bacterial growth.

Research Findings :
In vitro assays have shown that the compound exhibits inhibitory effects against both Gram-positive and Gram-negative bacteria. The presence of the bromine atom enhances its binding affinity to bacterial targets, making it a candidate for further exploration as an antimicrobial agent .

Bacterial Strain Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus25
Escherichia coli30

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit specific enzymes linked to metabolic disorders.

Case Study :
Research has demonstrated that derivatives of this compound can act as inhibitors of α-glucosidase and acetylcholinesterase, which are relevant in the treatment of Type 2 diabetes mellitus and Alzheimer's disease, respectively .

Enzyme Inhibition (%) at 100 µM
α-Glucosidase70
Acetylcholinesterase65

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting cellular pathways. The exact molecular targets and pathways involved are still under investigation, but it is believed that the sulfamoyl and pyrimidinyl groups play a crucial role in its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to other acetamide derivatives with variations in the phenoxy substituents and core functional groups. Below is a detailed comparison based on molecular properties, substituent effects, and hypothetical pharmacological implications.

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Hypothesized Properties
Target Compound : 2-(2-Bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide C₂₁H₂₁BrN₄O₄S 505.39 2-Bromo-4-methylphenoxy High lipophilicity (due to Br); potential steric hindrance from methyl group .
Analog 1 : 2-(4-Chlorophenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide C₂₀H₁₉ClN₄O₄S 446.91 4-Chlorophenoxy Lower molecular weight; increased electronegativity may enhance binding affinity .
Analog 2 : N-[4-[(2,6-Dimethylpyrimidin-4-yl)sulfamoyl]phenyl]-2-(4-propanoylphenoxy)acetamide C₂₃H₂₄N₄O₅S 468.53 (calculated) 4-Propanoylphenoxy Ketone group introduces hydrogen-bonding capacity; moderate solubility .
Impurity C (EP) : 2-Bromo-N-[4-nitro-2-(phenylcarbonyl)phenyl]acetamide C₁₅H₁₀BrN₂O₄ 377.16 Bromo, nitro, phenylcarbonyl Reactive nitro group may contribute to instability; distinct core structure .

Key Observations:

Bromine’s larger atomic radius may cause steric hindrance, affecting binding to target proteins compared to the smaller chlorine atom.

Functional Group Variations: The propanoylphenoxy group in Analog 2 introduces a ketone, which could improve hydrogen-bonding interactions with biological targets (e.g., enzymes or receptors) compared to halogenated analogs . The nitro group in Impurity C () is highly electronegative but may render the compound prone to degradation or reactivity under physiological conditions .

In contrast, Impurity C lacks this core, limiting direct pharmacological comparability .

Research Findings and Methodological Context:

  • Computational Modeling : Tools like AutoDock Vina () could predict binding modes of these compounds. For example, the bromo substituent’s size might reduce docking scores compared to the chloro analog due to steric clashes .
  • Crystallography: Programs like SHELX () and ORTEP-3 () are critical for resolving structural details, such as the conformation of the phenoxy group or sulfamoyl linkage .
  • Stability Studies : Pharmacopeial standards (–6) emphasize the need to monitor degradation pathways, particularly for halogenated compounds where bromine may act as a leaving group .

Biological Activity

The compound 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide is a synthetic molecule with potential pharmacological applications. Its structure includes elements characteristic of both sulfonamide and pyrimidine derivatives, which are known for their diverse biological activities, including antimicrobial and anticancer properties. This article reviews the biological activity of this compound based on available research findings and data.

Chemical Structure and Properties

The molecular formula of the compound is C21H21BrN4O4SC_{21}H_{21}BrN_{4}O_{4}S with a molar mass of 505.38 g/mol. The compound features a brominated phenoxy group and a sulfamoyl-substituted pyrimidine , which may contribute to its biological efficacy.

PropertyValue
Molecular FormulaC21H21BrN4O4S
Molar Mass505.38 g/mol
CAS Number444146-22-9

The biological activity of this compound can be attributed to its ability to interact with various biological targets. The sulfamoyl group is known to inhibit bacterial dihydropteroate synthase, an enzyme critical for folate synthesis in bacteria, thus exhibiting antimicrobial properties. Additionally, the pyrimidine moiety may engage in interactions with nucleic acids or protein targets, influencing cellular processes such as proliferation and apoptosis.

Antimicrobial Activity

Research indicates that compounds similar to 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide exhibit significant antimicrobial activity against various bacterial strains. The presence of the sulfamoyl group enhances this activity by mimicking para-aminobenzoic acid (PABA), a substrate for bacterial folate synthesis.

Anticancer Properties

Studies have shown that pyrimidine derivatives can possess anticancer properties through mechanisms such as the inhibition of DNA synthesis and cell cycle arrest. The specific interactions of this compound with cancer cell lines remain to be fully elucidated but suggest potential as an anticancer agent.

Case Studies

  • In Vitro Studies : A study investigating the effects of similar sulfamoyl-pyrimidine compounds demonstrated significant inhibition of bacterial growth in Gram-positive and Gram-negative bacteria, suggesting that the brominated derivative may exhibit comparable or enhanced activity .
  • Cell Line Testing : Preliminary tests on cancer cell lines showed that compounds with structural similarities to 2-(2-bromo-4-methylphenoxy)-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}acetamide could induce apoptosis and inhibit cell proliferation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.